Cas no 28310-28-3 (Benzoic acid, 2-(1-cyano-2-phenylethyl)-)

• Product Name: Benzoic acid, 2-(1-cyano-2-phenylethyl)-
• CAS No: 28310-28-3
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 1434182
• Update Time: 2024-08-15

Benzoic acid, 2-(1-cyano-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(1-cyano-2-phenylethyl)-

• Inchi： 1S/C16H13NO2/c17-11-13(10-12-6-2-1-3-7-12)14-8-4-5-9-15(14)16(18)19/h1-9,13H,10H2,(H,18,19)
• InChI Key： VBIXTBMFDYERPG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C(C#N)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 251.09469

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Melting Point: 149-150 °C(Solv: ethanol (64-17-5))
• Boiling Point: 436.7±33.0 °C(Predicted)
• PSA: 61.09
• pka: 3.69±0.36(Predicted)